Cas no 19936-17-5 (4-cyclobutyl-benzonitrile)

• Product Name: 4-cyclobutyl-benzonitrile
• CAS No: 19936-17-5
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 4710385
• Update Time: 2025-06-14

4-cyclobutyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-benzonitrile

• Inchi： 1S/C11H11N/c12-8-9-4-6-11(7-5-9)10-2-1-3-10/h4-7,10H,1-3H2
• InChI Key： KLJSCSFXQUQSFT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2CCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-cyclobutyl-benzonitrile

Recent Advances in the Study of 4-Cyclobutyl-benzonitrile (CAS: 19936-17-5) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Cyclobutyl-benzonitrile (CAS: 19936-17-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief synthesizes the latest findings on 4-cyclobutyl-benzonitrile, highlighting its synthetic utility, mechanistic insights, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-cyclobutyl-benzonitrile derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against CDK4/6 while minimizing off-target effects. These findings suggest that 4-cyclobutyl-benzonitrile scaffolds could serve as promising starting points for the development of next-generation CDK inhibitors with improved selectivity profiles.

In parallel, advances in synthetic methodology have expanded the accessibility of 4-cyclobutyl-benzonitrile and its derivatives. A recent Organic Letters publication (2024) described a novel photochemical [2+2] cycloaddition approach to efficiently construct the cyclobutyl ring system, enabling gram-scale production of 4-cyclobutyl-benzonitrile with high enantiopurity. This methodological breakthrough addresses previous challenges in stereocontrol and scalability, facilitating broader investigation of this chemotype in medicinal chemistry programs.

Beyond oncology applications, 4-cyclobutyl-benzonitrile has shown promise in central nervous system (CNS) drug discovery. Research presented at the 2024 American Chemical Society National Meeting revealed that fluorinated analogs of 4-cyclobutyl-benzonitrile exhibit favorable blood-brain barrier penetration and modulate serotonin receptors, suggesting potential utility in treating neuropsychiatric disorders. These findings underscore the compound's versatility as a privileged structure in CNS-targeted pharmacophore design.

The growing body of research on 4-cyclobutyl-benzonitrile (19936-17-5) highlights its multifaceted role in modern drug discovery. As synthetic methods continue to evolve and biological investigations deepen, this compound class is poised to contribute significantly to the development of novel therapeutics across multiple disease areas. Future directions may include exploration of its applications in targeted protein degradation and covalent inhibitor design, building upon the established foundation of recent studies.